Cas no 103860-60-2 (2,3-Dihydroxynaphthalene-1,4-dicarbaldehyde)

2,3-Dihydroxynaphthalene-1,4-dicarbaldehyde Properties

Names and Identifiers

• 2,3-Dihydroxynaphthalene-1,4-dicarbaldehyde
• 1,4-Naphthalenedicarboxaldehyde,2,3-dihydroxy-
• 2,3-dihydroxy-1,4-Naphthalenedicarboxaldehyde
• 1,4-Naphthalenedicarboxaldehyde, 2,3-dihydroxy-
• AX8065743
• ST2415687
• X8676
• 2,3-dihydroxynaphthalene-1,4-dicarboxaldehyde
• 2,3-bis(oxidanyl)naphthalene-1,4-dicarbaldehyde
• A800827
• 103860-60-2
• MFCD09800457
• YSZC676
• AKOS015998646
• AC-9270
• AS-37663
• CS-0156039
• 2 pound not3-Dihydroxynaphthalene-1 pound not4-dicarbaldehyde
• DTXSID30650714
• 2,3-DIHYDROXYNAPHTHALENE-1,4-DICARBALDEHYDE
• +Expand

• MDL： MFCD09800457
• InChIKey： NJAASVGCSYYWPZ-UHFFFAOYSA-N
• Inchi： 1S/C12H8O4/c13-5-9-7-3-1-2-4-8(7)10(6-14)12(16)11(9)15/h1-6,15-16H
• SMILES： O([H])C1C(=C(C([H])=O)C2=C([H])C([H])=C([H])C([H])=C2C=1C([H])=O)O[H]

Computed Properties

• Exact Mass: 216.04200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.042
• Heavy Atom Count: 16
• Complexity: 250
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.87600
• PSA: 74.60000
• Refractive Index: 1.798
• Boiling Point: 376.2°Cat760mmHg
• Flash Point: 195.5°C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.504

2,3-Dihydroxynaphthalene-1,4-dicarbaldehyde Security Information

• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Storage Condition：2-8 °C
• Signal Word：Warning

2,3-Dihydroxynaphthalene-1,4-dicarbaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%